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molecular formula C6H4ClN3 B124283 4-Chloropyrrolo[2,1-f][1,2,4]triazine CAS No. 888720-29-4

4-Chloropyrrolo[2,1-f][1,2,4]triazine

Cat. No. B124283
CAS RN: 888720-29-4
M. Wt: 153.57 g/mol
InChI Key: ONTLBVKRDUFQFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09321776B2

Procedure details

The title compound was made in a similar way as that of the compound of example 80, from 3-(1-aminoethyl)-4-phenyl-1H-isochromen-1-one hydrochloride (Intermediate E2, 50 mg, 0.166 mmol) and 4-chloropyrrolo[2,1-f][1,2,4]triazine (35.6 mg, 0.232 mmol) to give the title compound (50.3 mg, 79%) as whitish solid.
Name
Intermediate E2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
compound
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
3-(1-aminoethyl)-4-phenyl-1H-isochromen-1-one hydrochloride
Name
4-chloropyrrolo[2,1-f][1,2,4]triazine
Name
title compound
Yield
79%

Identifiers

REACTION_CXSMILES
[ClH:1].[NH:2]1[CH:6]=[C:5]([C:7]2C3C(=CC=CC=3)C(=O)O[C:8]=2[CH:18]([NH:20][C:21]2C3SC=CC=3N=C[N:26]=2)C)C=N1.Cl.[NH2:31][CH:32]([C:34]1[O:35][C:36](=[O:50])[C:37]2[C:42]([C:43]=1[C:44]1[CH:49]=[CH:48][CH:47]=[CH:46][CH:45]=1)=[CH:41][CH:40]=[CH:39][CH:38]=2)[CH3:33]>>[ClH:1].[NH2:31][CH:32]([C:34]1[O:35][C:36](=[O:50])[C:37]2[C:42]([C:43]=1[C:44]1[CH:49]=[CH:48][CH:47]=[CH:46][CH:45]=1)=[CH:41][CH:40]=[CH:39][CH:38]=2)[CH3:33].[Cl:1][C:18]1[C:8]2=[CH:7][CH:5]=[CH:6][N:2]2[N:26]=[CH:21][N:20]=1.[C:44]1([C:43]2[C:42]3[C:37](=[CH:38][CH:39]=[CH:40][CH:41]=3)[C:36](=[O:50])[O:35][C:34]=2[CH:32]([NH:31][C:18]2[C:8]3=[CH:7][CH:5]=[CH:6][N:2]3[N:26]=[CH:21][N:20]=2)[CH3:33])[CH:49]=[CH:48][CH:47]=[CH:46][CH:45]=1 |f:0.1,2.3,4.5|

Inputs

Step One
Name
Intermediate E2
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl.NC(C)C=1OC(C2=CC=CC=C2C1C1=CC=CC=C1)=O
Step Two
Name
compound
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl.N1N=CC(=C1)C1=C(OC(C2=CC=CC=C12)=O)C(C)NC=1C2=C(N=CN1)C=CS2

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
3-(1-aminoethyl)-4-phenyl-1H-isochromen-1-one hydrochloride
Type
product
Smiles
Cl.NC(C)C=1OC(C2=CC=CC=C2C1C1=CC=CC=C1)=O
Measurements
Type Value Analysis
AMOUNT: AMOUNT 0.166 mmol
AMOUNT: MASS 50 mg
Name
4-chloropyrrolo[2,1-f][1,2,4]triazine
Type
product
Smiles
ClC1=NC=NN2C1=CC=C2
Measurements
Type Value Analysis
AMOUNT: AMOUNT 0.232 mmol
AMOUNT: MASS 35.6 mg
Name
title compound
Type
product
Smiles
C1(=CC=CC=C1)C1=C(OC(C2=CC=CC=C12)=O)C(C)NC1=NC=NN2C1=CC=C2
Measurements
Type Value Analysis
AMOUNT: MASS 50.3 mg
YIELD: PERCENTYIELD 79%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.